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Compound of Interest

Compound Name: Proglumide sodium

Cat. No.: B8530470

Get Quote

Introduction & Scope
This technical guide outlines the rigorous handling, storage, and reconstitution protocols for

Proglumide sodium salt, a non-selective cholecystokinin (CCK) receptor antagonist.[1] Unlike

its free acid counterpart, the sodium salt form exhibits high water solubility, making it a

preferred choice for in vitro and in vivo aqueous applications. However, this ionic nature

renders the compound highly hygroscopic.[1] Improper storage leading to moisture uptake is

the primary cause of hydrolytic degradation and weighing errors.

This document is designed for researchers requiring high-fidelity control over their experimental

variables. It moves beyond generic advice to provide a self-validating system for compound

management.[1]

Mechanism of Action
Proglumide acts as a competitive antagonist at both CCK-A (CCK1) and CCK-B

(CCK2/Gastrin) receptors.[1][2][3] By blocking these G-protein coupled receptors (GPCRs), it

inhibits downstream signaling cascades involving phospholipase C (PLC) and intracellular

calcium mobilization, which are critical in gastrointestinal motility, pancreatic secretion, and

certain cancer cell proliferation pathways.[1]
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Physicochemical Properties
Table 1: Key Chemical Specifications

Property Specification

Chemical Name
4-(Benzoylamino)-5-(dipropylamino)-5-

oxopentanoic acid sodium salt

CAS Number 99247-33-3

Molecular Formula C₁₈H₂₅N₂NaO₄

Molecular Weight 356.39 g/mol

Appearance White solid / Lyophilized powder

Solubility (Water) ~35 mg/mL (approx. 100 mM)

Solubility (DMSO) ~55 mg/mL (approx. 150 mM)

Hygroscopicity High (Requires desiccation)

Handling & Storage: Lyophilized Solid
The "Desiccation Chain of Custody"
The stability of Proglumide sodium salt is directly linked to its moisture content. Sodium salts

attract atmospheric water, which can alter the effective mass (leading to lower actual

concentrations) and facilitate hydrolysis.

Protocol:

Arrival: Upon receipt, inspect the vial. If the powder appears clumped or sticky rather than a

free-flowing lyophilized cake, moisture ingress may have occurred.[1]

Long-Term Storage: Store at -20°C.

Note: While some suppliers indicate Room Temperature (RT) storage is acceptable if

desiccated, -20°C provides a thermal buffer that slows chemical degradation pathways.[1]
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Desiccation: The vial MUST be stored inside a secondary container (sealed jar or bag)

containing active desiccant (e.g., silica gel or Drierite).

Equilibration (Critical Step): Before opening the vial, allow it to equilibrate to room

temperature for at least 30 minutes inside the desiccator.

Reasoning: Opening a cold vial in warm, humid lab air causes immediate condensation on

the hygroscopic powder, ruining the remaining stock.[1]

Reconstitution Protocol
Solvent Selection[1][6]

Water/PBS: Preferred.[1] The sodium salt is specifically engineered for aqueous solubility. It

dissolves readily in distilled water or PBS up to 100 mM.

DMSO: Compatible, but generally unnecessary unless co-solubilizing with hydrophobic

compounds.[1]

Step-by-Step Reconstitution
Objective: Prepare a 50 mM Stock Solution.

Calculate Volume: Use the batch-specific molecular weight (check the label for hydration

corrections).

Formula:

[1]

Add Solvent: Add sterile, deionized water (or PBS pH 7.[1]4) directly to the vial if preparing

the whole amount.

Dissolution: Vortex gently for 15–30 seconds. The solution should be clear and colorless.

Validation: If particulates persist, sonicate for 30 seconds. Persistent cloudiness suggests

degradation or impurities.[1]
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Sterilization: If used for cell culture, filter the solution through a 0.22 µm PES

(Polyethersulfone) syringe filter. Do not use Nylon filters as they may bind certain small

molecules.[1]

Stock Solution Preparation Table
Table 2: Reconstitution Volumes for 10 mg of Proglumide Sodium (MW 356.39)

Target Concentration
Volume of Solvent
Required

Application Context

1 mM 28.06 mL High-volume perfusion media

10 mM 2.81 mL Standard stock for dilutions

50 mM 0.56 mL (560 µL) High-concentration aliquots

100 mM 0.28 mL (280 µL) Maximum solubility limit

Storage of Solubilized Compound[1][6][9][10]
Once reconstituted, the stability clock starts.[1] Aqueous solutions are less stable than the

lyophilized solid.

Protocol:

Aliquot Immediately: Divide the stock solution into single-use aliquots (e.g., 50 µL or 100 µL)

in high-quality polypropylene microcentrifuge tubes.

Reasoning: Freeze-thaw cycles cause formation of ice crystals that can shear molecules

and alter local pH, leading to precipitation or degradation.[1]

Storage Conditions: Store aliquots at -20°C.

Expiration: Use aqueous aliquots within 1 month.

Validation: Mark the box with an expiration date. If a precipitate is observed upon thawing,

discard the aliquot.[1] Do not attempt to re-dissolve by heating.
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Visual Workflows & Mechanisms
Workflow: Reconstitution & Storage
This diagram illustrates the critical decision points to prevent moisture damage and ensure

sterility.
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Caption: Step-by-step workflow emphasizing the critical equilibration step to prevent

condensation damage.

Mechanism of Action: CCK Antagonism
Proglumide sodium competes with endogenous Cholecystokinin (CCK) and Gastrin.[2][4] The

diagram below details the signaling pathway interruption.
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Caption: Proglumide competitively blocks CCK receptors, preventing Gq-mediated Calcium

mobilization and downstream effects.[1]

Safety & Disposal
Hazards: Proglumide sodium salt is classified as an irritant. It may cause respiratory

irritation if inhaled (dust) and is irritating to eyes and skin.

PPE: Wear standard laboratory PPE (Lab coat, Nitrile gloves, Safety glasses).[1] Use a fume

hood when handling the dry powder to avoid inhalation.

Disposal: Dispose of substance and container in accordance with local/regional/national

regulations. Dissolve or mix the material with a combustible solvent and burn in a chemical

incinerator equipped with an afterburner and scrubber.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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